Cas no 144889-51-0 (L-Cysteine,N-acetyl-S-[1-(hydroxymethyl)-2-propen-1-yl]-)

• Product Name: L-Cysteine,N-acetyl-S-[1-(hydroxymethyl)-2-propen-1-yl]-
• CAS No: 144889-51-0
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 158521
• PubChem ID: 3081303
• Update Time: 2025-04-19

L-Cysteine,N-acetyl-S-[1-(hydroxymethyl)-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-[1-(hydroxymethyl)-2-propen-1-yl]-
• (2R)-2-acetamido-3-(1-hydroxybut-3-en-2-ylsulfanyl)propanoic acid
• 1-hydroxy-2-(N-acetylcysteinyl)-3-butene
• N-acetyl-S-[1-(hydroxymethyl)prop-2-en-1-yl]-L-cysteine
• DTXSID70932440
• CHEBI:165875
• n-acetyl-s-(1-hydroxymethyl-2-propenyl)-l-cysteine
• S-(1-Hydroxybut-3-en-2-yl)-N-(1-hydroxyethylidene)cysteine
• N-Acetyl-S-(1-(hydroxymethyl)-2-propenyl)-L-cysteine
• L-Cysteine, N-acetyl-S-(1-(hydroxymethyl)-2-propenyl)-
• 1-Hydroxy-2-(N-acetylcysteinyl-S-)-3-butene
• N-Acetyl-S-(1-hydroxymethyl-2-propenyl)-cysteine
• 1-Hacb
• 2-(N-acetyl-l-cysteine-S-yl)-1-hydroxybut-3-ene
• (2R)-2-acetamido-3-(1-hydroxybut-3-en-2-ylsulanyl)propanoic acid
• (2R)-2-acetamido-3-[1-(hydroxymethyl)allylsulfanyl]propanoic acid
• 144889-51-0

• Inchi： 1S/C9H15NO4S/c1-3-7(4-11)15-5-8(9(13)14)10-6(2)12/h3,7-8,11H,1,4-5H2,2H3,(H,10,12)(H,13,14)/t7?,8-/m0/s1
• InChI Key： CVFXMLXLNNEEJM-MQWKRIRWSA-N
• SMILES： S(C(C=C)CO)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 233.07225
• Monoisotopic Mass: 233.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 537.9°Cat760mmHg
• Flash Point: 279.1°C
• Refractive Index: 1.54
• PSA: 86.63